A nanoscale graphene oxide–peptide biosensor for real-time specific biomarker detection on the cell surface†

Chemical Communications Pub Date: 2012-08-08 DOI: 10.1039/C2CC31974H

Abstract

A nanoscale RGD–pyrene–graphene oxide (GO) biosensor was prepared for real-time in situ detection of a cancer cell surface marker, integrin αvβ3. This nanoscale GO-based biosensor is simple, robust, sensitive and of high selectivity. It can also be adapted to other cancer cell surface marker evaluation systems.

Graphical abstract: A nanoscale graphene oxide–peptide biosensor for real-time specific biomarker detection on the cell surface
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